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Compound of Interest

Compound Name: 2-Allylanisole

Cat. No.: B1347116

Essential Safety and Handling Guide for 2-
Allylanisole

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Allylanisole in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this chemical.

Chemical Profile and Hazards

2-Allylanisole, also known as Estragole or 1-Allyl-2-methoxybenzene, is a combustible liquid
that is harmful if swallowed and can cause skin and eye irritation.[1][2][3] It is also suspected of
causing genetic defects and cancer.[2][4] Due to these hazards, strict adherence to safety
protocols is mandatory.

Quantitative Data Summary

For quick reference, the key quantitative data for 2-Allylanisole is summarized in the table
below.
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Property Value

Molecular Formula C10H120

Molecular Weight 148.20 g/mol

Appearance Colorless liquid[2]

Density 0.962 g/mL at 25 °C

Boiling Point 215 - 216 °C / 419 - 420.8 °F @ 760 mmHg][2]

Flash Point 76.7 °C/170.1 °F (Closed Cup: 81.111°C/
178°F[5])

Solubility Very slightly soluble in cold water[5]

Hazard Classifications

Acute Toxicity 4 (Oral), Flammable Liquid 3/4,
Skin Irritant 2, Eye Irritant 2, Skin Sensitization
1, Germ Cell Mutagenicity 2, Carcinogenicity
2[2]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to the following step-by-step procedures is critical for minimizing exposure risk and

ensuring a safe laboratory environment.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

» Storage Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, and

open flames.[2][3]

o Container Integrity: Keep the container tightly closed when not in use.[3]

e Incompatible Materials: Store separately from strong oxidizing agents.[2][3]

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 2-Allylanisole:

Eye and Face Protection: Chemical safety goggles and a face shield.[2]

Hand Protection: Chemical-resistant gloves (e.g., Butyl rubber or laminate film). Double
gloving is recommended.[6]

Body Protection: A flame-resistant lab coat and a chemical-resistant apron.[6]

Respiratory Protection: A NIOSH-approved respirator with organic vapor cartridges is
required when vapors or aerosols are generated. All handling of 2-Allylanisole should
ideally be performed inside a certified chemical fume hood.[6]

Handling and Use

Ventilation: Always handle 2-Allylanisole in a well-ventilated area, preferably within a
chemical fume hood.[3]

Avoid Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.
Use only non-sparking tools.[2]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[1][2] Wash hands
thoroughly after handling.[1]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[3] Avoid breathing vapors or
mists.[2]

Spill Response

In the event of a spill, follow these procedures immediately:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure adequate ventilation.

Containment: Remove all sources of ignition.[2] Cover drains to prevent entry into the sewer
system.
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e Absorption: Absorb the spill with an inert material such as vermiculite, sand, or earth.[3]

o Collection: Collect the absorbed material and place it in a suitable, sealed container for
disposal.[2][7]

o Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap
and water.[8]

Disposal Plan

All waste containing 2-Allylanisole must be treated as hazardous waste.

o Waste Collection: Collect all 2-Allylanisole waste, including contaminated absorbents and
disposable PPE, in a designated and properly labeled hazardous waste container.

o Container Labeling: The container must be clearly labeled with the words "Hazardous Waste"
and the name "2-Allylanisole".

» Disposal Method: Dispose of the contents and container to an approved waste disposal plant
in accordance with local, state, and federal regulations.[1] Do not dispose of it down the
drain.

Visual Workflow and Logical Relationships

The following diagrams illustrate the key workflows for handling 2-Allylanisole.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pim-resources.coleparmer.com/sds/26033.pdf
https://www.fishersci.com/store/msds?partNumber=AC102880050&productDescription=4-ALLYLANISOLE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=11460917&productDescription%3D4-ALLYLANISOLE%2C+98%25++++25G&countryCode=FR&language=en
https://cameochemicals.noaa.gov/chemical/20350
https://www.benchchem.com/product/b1347116?utm_src=pdf-body
https://www.benchchem.com/product/b1347116?utm_src=pdf-body
https://www.benchchem.com/product/b1347116?utm_src=pdf-body
https://www.echemi.com/sds/o-allylanisole-pid_Seven28509.html
https://www.benchchem.com/product/b1347116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

/

-

Receiving

Receive Chemical

:

Inspect

Container

~

J

Stoljage

(Store in Cool, Dry, Ventilated Area

/

Handling

\

Don Appropriate PPE

.

'

Use in Fume Hood

:

Perform Experiment

J

/

.

Dis

osal

Gollect Hazardous Wasta

:

\

Gispose via Approved VendoD

J

Click to download full resolution via product page

Caption: Workflow for Handling 2-Allylanisole.
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Caption: Spill Response Procedure for 2-Allylanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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